(2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(pyridin-2-ylsulfanyl)phenyl]amino}prop-2-enenitrile
Overview
Description
(2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(pyridin-2-ylsulfanyl)phenyl]amino}prop-2-enenitrile is a useful research compound. Its molecular formula is C20H14ClN3O2S2 and its molecular weight is 427.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Compounds with phenylsulfonyl moieties have been synthesized and evaluated for their antimicrobial activities. For instance, novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups have shown promising antimicrobial properties against various bacteria and fungi, surpassing the activity of reference drugs in some cases (Alsaedi, Farghaly, & Shaaban, 2019).
Antineoplastic Activity
Arylsulfonylhydrazones have been studied for their structure-activity relationship in antineoplastic activity, revealing that certain structural modifications retain antitumor activity, highlighting the potential of sulfonyl-containing compounds in cancer research (Agrawal & Sartorelli, 1978).
Coordination Chemistry
Compounds containing pyridyl and phenyl moieties have been utilized as ligands in the synthesis of coordination complexes with metals like rhenium, showcasing the influence of substituted phenyl arms on the geometry and electronic properties of these complexes (Wolff et al., 2013).
Synthesis of Heterocyclic Compounds
2-Arylhydrazononitriles have been employed as key synthons in the synthesis of a wide variety of new, uniquely substituted heterocyclic substances, demonstrating their utility in the preparation of compounds with potential antimicrobial activities (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).
Properties
IUPAC Name |
(Z)-2-(4-chlorophenyl)sulfonyl-3-(4-pyridin-2-ylsulfanylanilino)prop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClN3O2S2/c21-15-4-10-18(11-5-15)28(25,26)19(13-22)14-24-16-6-8-17(9-7-16)27-20-3-1-2-12-23-20/h1-12,14,24H/b19-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNCUBQLPXNUMEN-RGEXLXHISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)SC2=CC=C(C=C2)NC=C(C#N)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)SC2=CC=C(C=C2)N/C=C(/C#N)\S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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